Cas no 22426-29-5 (2-cyano-2-cyclohexylacetic acid)

• Product Name: 2-cyano-2-cyclohexylacetic acid
• CAS No: 22426-29-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD20641519
• CID: 5203958
• PubChem ID: 14883538
• Update Time: 2024-03-01

2-cyano-2-cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-cyano-
• 2-cyano-2-cyclohexylacetic acid

• MDL： MFCD20641519
• Inchi： 1S/C9H13NO2/c10-6-8(9(11)12)7-4-2-1-3-5-7/h7-8H,1-5H2,(H,11,12)
• InChI Key： MFCLVMROAQZAPA-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C#N)C(=O)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids